Cas no 115311-31-4 (2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 115311-31-4
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 3640126
• PubChem ID: 15623081
• Update Time: 2025-05-19

2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(2,4-dimethoxyphenyl)-
• 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• EN300-1141792
• SCHEMBL9823342
• 115311-31-4

• Inchi： 1S/C12H11NO4S/c1-16-7-3-4-8(10(5-7)17-2)11-13-9(6-18-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： LHIITAFOHUFLBH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 265.04087901Da
• Monoisotopic Mass: 265.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 115311-31-4)

2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 115311-31-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of methoxy groups at the 2- and 4-positions of the phenyl ring, along with the carboxylic acid functionality at the 4-position of the thiazole ring, contributes to its unique chemical properties and potential applications.

The structural framework of 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid combines the aromaticity of the phenyl ring with the sulfur-containing heterocycle, which is a common motif in biologically active molecules. Thiazole derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents. The carboxylic acid group not only influences the solubility and reactivity of the compound but also provides a site for further functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring thiazole derivatives for their potential applications in drug discovery. The combination of electronic and steric effects arising from the methoxy substituents and the thiazole core has led to the development of compounds with interesting pharmacological properties. For instance, studies have suggested that thiazole-based molecules can interact with biological targets such as enzymes and receptors, modulating various cellular processes.

One of the most compelling aspects of 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid is its potential as a scaffold for designing novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with activity against a range of diseases. Notably, thiazole derivatives have shown promise in combating infectious diseases, inflammation, and even certain types of cancer. The methoxy groups at positions 2 and 4 enhance lipophilicity while maintaining water solubility, which is crucial for drug bioavailability.

The synthesis of 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. The introduction of methoxy groups into the phenyl ring can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent formation of the thiazole ring typically involves condensation reactions between appropriate precursors. The final step involves introducing the carboxylic acid group through oxidation or hydrolysis techniques. These synthetic pathways underscore the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of how 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific enzymes and receptors with high affinity. For example, it has been shown to inhibit certain kinases involved in cancer progression by occupying their active sites. Additionally, computational models have predicted that modifications to the phenyl ring or thiazole core could enhance binding affinity and selectivity.

The pharmacological profile of 2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid has been investigated in several preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, preliminary data suggest that it may exhibit antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Such findings highlight its therapeutic potential and justify further exploration in clinical settings.

In conclusion,2-(2,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 115311-31-4) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. Its role as a scaffold for designing novel therapeutic agents underscores its importance in pharmaceutical research. As our understanding of its pharmacological properties continues to evolve,115311-31-4 may play a pivotal role in addressing various diseases and improving patient outcomes.